Cas no 391859-65-7 (Benzene, 2-methoxy-1,4-dioctadecyl-)

• Product Name: Benzene, 2-methoxy-1,4-dioctadecyl-
• CAS No: 391859-65-7
• MF: C₄₃H₈₀O
• MW: 613.094714164734
• CID: 1498239
• PubChem ID: 71350843
• Update Time: 2025-04-21

Benzene, 2-methoxy-1,4-dioctadecyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-methoxy-1,4-dioctadecyl-
• 2-methoxy-1,4-dioctadecylbenzene
• 391859-65-7
• DTXSID30776625

• Inchi： 1S/C43H80O/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-41-38-39-42(43(40-41)44-3)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2/h38-40H,4-37H2,1-3H3
• InChI Key： VWSOPQURSXPRKT-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 612.6213
• Monoisotopic Mass: 612.62091717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 44
• Rotatable Bond Count: 35
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 20.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles